![molecular formula C16H23NO2 B2828604 4-(Tert-butyl)phenyl piperidinecarboxylate CAS No. 694472-69-0](/img/structure/B2828604.png)
4-(Tert-butyl)phenyl piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “4-(Tert-butyl)phenyl piperidinecarboxylate” is represented by the empirical formula C8H18N2 . The molecular weight of the compound is 142.24 .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(Tert-butyl)phenyl piperidinecarboxylate” include its form as a solid . The compound has an empirical formula of C8H18N2 and a molecular weight of 142.24 .Scientific Research Applications
- Application : Tert-butyl 4-phenylamino-piperidine-1-carboxylate has been investigated as a potential photoacid generator (PAG) in photoresists. Its tert-butyl group on the benzene ring influences the susceptibility of associated S–C bonds to photo-induced cleavage, affecting quantum yields and reaction rate constants .
- Application : Researchers have synthesized tert-butyl 4-phenylamino-piperidine-1-carboxylate derivatives as efficient nucleators for polypropylene (PP). These compounds promote crystallization during polymer processing, leading to desirable material properties .
- Application : Tert-butyl 4-(phenylamino)piperidine-1-carboxylate (1-boc-4-AP) is related to fentanyl, a potent synthetic opioid. Understanding its structure and properties aids in combating opioid abuse and overdose .
Photolithography and Photoresists
Polymer Nucleation
Opioid Research
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound is a 4-aryl piperidine . Piperidines are a class of organic compounds that often exhibit biological activity and are commonly used in medicinal chemistry. They can interact with a variety of biological targets, including enzymes and receptors, depending on their specific structure and functional groups .
Mode of Action
It is known to be useful as a semi-flexible linker in protac (proteolysis targeting chimera) development . PROTACs are a class of drugs that work by recruiting an E3 ubiquitin ligase to a target protein, leading to the ubiquitination and subsequent degradation of the target protein .
Biochemical Pathways
Given its role in protac development, it may be involved in the ubiquitin-proteasome pathway, which is responsible for protein degradation .
Result of Action
As a component of protacs, it could potentially lead to the degradation of specific target proteins, thereby modulating their activity in the cell .
properties
IUPAC Name |
(4-tert-butylphenyl) piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO2/c1-16(2,3)13-7-9-14(10-8-13)19-15(18)17-11-5-4-6-12-17/h7-10H,4-6,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXPPGXNQBIWJMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OC(=O)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Tert-butyl)phenyl piperidinecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.